N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C15H13F4N3O/c1-9-21-12(8-13(22-9)15(17,18)19)14(23)20-7-6-10-2-4-11(16)5-3-10/h2-5,8H,6-7H2,1H3,(H,20,23)
• InChI Key: YGWPEWTVSNTWMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)C(F)(F)F)C(=O)NCCC2=CC=C(C=C2)F
• Molecular Formula: C15H13F4N3O
• Molecular Weight: 327.28 g/mol

Description

N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide, also known as FMTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. FMTP is a pyrimidine-based compound that has been synthesized using various methods.

Mechanism of Action

N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide acts as a selective inhibitor of PKC, which is a family of serine/threonine kinases that play a crucial role in various biological processes, including cell growth, differentiation, and apoptosis. N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide binds to the ATP-binding site of PKC and inhibits its activity, thereby preventing the phosphorylation of downstream targets.
Biochemical and Physiological Effects:
N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, synaptic plasticity, and learning and memory. N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide has several advantages for lab experiments, including its high selectivity for PKC and its ability to cross the blood-brain barrier. However, N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide has some limitations, such as its short half-life and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide, including the development of more potent and selective PKC inhibitors, the investigation of the role of PKC in various diseases, such as cancer and neurodegenerative disorders, and the exploration of the potential therapeutic applications of N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide in these diseases.
Conclusion:
In conclusion, N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide is a pyrimidine-based compound that has been extensively studied for its potential applications in scientific research. N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide acts as a selective inhibitor of PKC and has various biochemical and physiological effects. N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide, including the development of more potent and selective PKC inhibitors and the investigation of its potential therapeutic applications in various diseases.

Synthesis Methods

N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide has been synthesized using various methods, including a reaction between 4-fluoroacetophenone and 2-bromoethylamine hydrobromide, followed by a reaction with 2-methyl-6-trifluoromethylpyrimidine-4-carboxylic acid. Another method involves the reaction of 2-methyl-6-trifluoromethylpyrimidine-4-carboxylic acid with 2-(4-fluorophenyl)ethylamine hydrochloride in the presence of triethylamine.

Scientific Research Applications

N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide has been studied for its potential applications in scientific research, including its use as a tool for studying the role of certain proteins in various biological processes. For instance, N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide has been used to study the role of protein kinase C (PKC) in synaptic plasticity and learning and memory. N-[2-(4-Fluorophenyl)ethyl]-2-methyl-6-(trifluoromethyl)pyrimidine-4-carboxamide has also been used to study the role of PKC in the regulation of ion channels and neurotransmitter release.